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Compound of Interest

Compound Name: Acetaldehyde semicarbazone

Cat. No.: B1588116 Get Quote

This technical guide provides a detailed overview of the melting point and solubility of

acetaldehyde semicarbazone, key physical constants for its identification, purification, and

application in research and development. The information is intended for researchers,

scientists, and professionals in drug development who require precise data and standardized

methodologies.

Quantitative Data Summary
The physicochemical properties of acetaldehyde semicarbazone are summarized below.

These values are critical for laboratory use, including the design of purification procedures like

recrystallization and for verifying substance identity.
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Property Value Solvents Notes

Melting Point

164 °C[1][2][3]

(Range: 163-166 °C[1]

[2])

Not Applicable

A sharp melting point

range is indicative of

high purity for

crystalline solids.[4]

Solubility Soluble Methanol[1][2][3]

Further qualitative and

quantitative solubility

tests are

recommended in other

common laboratory

solvents.

Experimental Protocols
Accurate determination of melting point and solubility is fundamental to chemical analysis. The

following sections detail standardized protocols for these measurements.

The melting point of a solid is the temperature range over which it transitions from a solid to a

liquid phase. For pure crystalline compounds, this range is typically narrow (0.5-1.0°C).[4] An

impure sample will exhibit a depressed and broadened melting point range.[4] The capillary

method using a melting point apparatus is a standard and reliable technique.

Methodology: Digital Melting Point Apparatus (e.g., Mel-Temp)

Sample Preparation:

Ensure the acetaldehyde semicarbazone sample is completely dry and in the form of a

fine powder.

Load the sample into a capillary tube (sealed at one end) to a height of 1-2 mm by tapping

the open end into the powder.[5]

Compact the sample at the bottom of the tube by tapping or by dropping it through a long

glass tube.[6]

Apparatus Setup:
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Insert the prepared capillary tube into the heating block of the apparatus.[4]

Set the apparatus to a rapid heating ramp (e.g., 10-20°C per minute) for a preliminary,

approximate measurement.[6]

Measurement:

For an accurate measurement, prepare a new sample and set the starting temperature to

about 10-15°C below the approximate melting point found in the preliminary run.[6]

Set the heating ramp rate to a slow value, typically 1-2°C per minute, to ensure thermal

equilibrium between the sample, heating block, and thermometer.[4][7]

Record the temperature at which the first drop of liquid appears (T1).

Record the temperature at which the last crystal of the solid melts completely (T2).

The melting point is reported as the range T1-T2.

Post-Measurement:

Allow the apparatus to cool before performing subsequent measurements.

Always use a fresh sample in a new capillary tube for each measurement, as the original

sample may have undergone decomposition.[5]

Solubility testing is performed to characterize a compound's behavior in various solvents, which

is crucial for reaction setup, extraction, and crystallization. A systematic approach is used to

classify a compound based on its solubility in a sequence of solvents.

Methodology: Qualitative Solubility Classification

General Procedure:

Place approximately 25 mg of acetaldehyde semicarbazone into a small test tube.

Add 0.75 mL of the chosen solvent in small portions (e.g., 3 x 0.25 mL).[8]

After each addition, shake the test tube vigorously for at least 60 seconds.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
http://sciencelearningcenter.pbworks.com/w/file/fetch/83057137/08
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b1588116?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observe if the solid dissolves completely. If it does, the compound is classified as

"soluble." If it remains undissolved, it is "insoluble."

Solvent Sequence and Interpretation:

Water: Begin by testing solubility in water. If the compound is water-soluble, test the pH of

the solution with litmus or pH paper to identify if it is an acidic or basic compound.[10][11]

5% Sodium Hydroxide (NaOH): If the compound is insoluble in water, test its solubility in

5% NaOH. Solubility in this weak base suggests the presence of an acidic functional

group, such as a carboxylic acid or a phenol.[8][10]

5% Sodium Bicarbonate (NaHCO₃): For compounds soluble in NaOH, test their solubility

in 5% NaHCO₃. Solubility in this weaker base is a strong indication of a carboxylic acid.[8]

[12]

5% Hydrochloric Acid (HCl): If the compound is insoluble in water and aqueous base, test

its solubility in 5% HCl. Solubility in dilute acid indicates the presence of a basic functional

group, most commonly an amine.[8][11]

Concentrated Sulfuric Acid (H₂SO₄): If the compound is insoluble in all the above, its

solubility in cold, concentrated H₂SO₄ can be tested. Solubility in this strong acid is

characteristic of compounds containing neutral functionalities with heteroatoms (like

oxygen or nitrogen) or π-bonds (alkenes, alkynes, aromatics).[10]

Organic Solvents: Test solubility in common organic solvents like methanol, ethanol,

acetone, and diethyl ether to establish a broader solubility profile.

Visualized Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

key physicochemical properties of acetaldehyde semicarbazone.
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Physicochemical Property Determination Workflow

Start:
Acetaldehyde Semicarbazone Sample

Melting Point Determination
(Capillary Method)

Solubility Testing
(Qualitative Classification)

Record Melting Range (°C)

End:
Characterized Compound

Test in Water

Test in 5% NaOH / 5% HCl

If Insoluble

Test in Organic Solvents
(e.g., Methanol)

If Soluble

If Insoluble

Record Solubility Profile

Click to download full resolution via product page

Caption: Workflow for Melting Point and Solubility Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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